3-(4-Benzyloxy-benzoylamino)-propionic acid methyl ester

• Molecular Formula: C18H19NO4
• Molecular Weight: 313.3 g/mol
• IUPAC Name: methyl 3-[(4-phenylmethoxybenzoyl)amino]propanoate
• InChI: InChI=1S/C18H19NO4/c1-22-17(20)11-12-19-18(21)15-7-9-16(10-8-15)23-13-14-5-3-2-4-6-14/h2-10H,11-13H2,1H3,(H,19,21)
• InChI Key: RDYUQGULKOZXAJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCNC(=O)C1=CC=C(C=C1)OCC2=CC=CC=C2

Description

3-(4-Benzyloxy-benzoylamino)-propionic acid methyl ester is a useful research compound. Its molecular formula is C18H19NO4 and its molecular weight is 313.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 4-benzyloxybenzoic acid (8.92 g, 39.08 mmol) and 3-amino-propionic acid methyl ester hydrochloride (6.00 g, 42.98 mmol) in CH2Cl2 (100 mL) was added DMAP (catalytic), triethylamine (6.60 mL, 47.35 mmol), and EDCI (9.00 g, 46.94 mmol). The mixture was stirred at RT for 12 h. The mixture was diluted with CH2Cl2. The organics were washed with 1N HCl, 2N NaOH, water, and brine (1×100 mL each), and dried with MgSO4 to yield 11.28 g (92%) of the title compound.